Cas no 2490314-37-7 (rac-(4R,4aR,8aS)-decahydroisoquinolin-4-ol hydrochloride)

• Product Name: rac-(4R,4aR,8aS)-decahydroisoquinolin-4-ol hydrochloride
• CAS No: 2490314-37-7
• MF: C₉H₁₈ClNO
• MW: 191.698321819305
• CID: 5670824
• PubChem ID: 155822040
• Update Time: 2025-06-30

rac-(4R,4aR,8aS)-decahydroisoquinolin-4-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2490314-37-7
• (4S,4As,8aR)-1,2,3,4,4a,5,6,7,8,8a-decahydroisoquinolin-4-ol;hydrochloride
• EN300-27127252
• rac-(4R,4aR,8aS)-decahydroisoquinolin-4-ol hydrochloride

• Inchi： 1S/C9H17NO.ClH/c11-9-6-10-5-7-3-1-2-4-8(7)9;/h7-11H,1-6H2;1H/t7-,8-,9+;/m0./s1
• InChI Key： LQMQUUUJUZNXPH-CTERPIQNSA-N
• SMILES： Cl.O[C@@H]1CNC[C@@H]2CCCC[C@@H]21

Computed Properties

• Exact Mass: 191.1076919g/mol
• Monoisotopic Mass: 191.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on rac-(4R,4aR,8aS)-decahydroisoquinolin-4-ol hydrochloride

Comprehensive Overview of rac-(4R,4aR,8aS)-decahydroisoquinolin-4-ol hydrochloride (CAS No. 2490314-37-7)

The compound rac-(4R,4aR,8aS)-decahydroisoquinolin-4-ol hydrochloride (CAS No. 2490314-37-7) is a stereochemically complex molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including a decahydroisoquinoline backbone and a hydroxyl group at the 4-position, make it a valuable intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders, given its structural similarity to other bioactive alkaloids.

In recent years, the demand for chiral compounds like rac-(4R,4aR,8aS)-decahydroisoquinolin-4-ol hydrochloride has surged due to their enantioselective properties. This compound's hydrochloride salt form enhances its solubility and stability, making it more suitable for formulation studies. The CAS No. 2490314-37-7 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry and pharmacology.

One of the most pressing questions in the scientific community is how rac-(4R,4aR,8aS)-decahydroisoquinolin-4-ol hydrochloride compares to other isoquinoline derivatives in terms of bioavailability and therapeutic efficacy. Studies suggest that its stereochemical configuration plays a critical role in its interaction with biological targets, particularly in the G-protein-coupled receptor (GPCR) family. This aligns with current trends in precision medicine, where researchers aim to tailor treatments based on molecular specificity.

The synthesis of rac-(4R,4aR,8aS)-decahydroisoquinolin-4-ol hydrochloride involves multi-step processes, including hydrogenation and stereoselective reduction. These methods are often optimized to improve yield and purity, which are critical for industrial-scale production. The compound's CAS No. 2490314-37-7 is frequently referenced in patents and academic papers, highlighting its commercial and scientific value.

Another area of interest is the compound's potential role in neuroprotection. With the rise of neurodegenerative diseases like Alzheimer's and Parkinson's, researchers are exploring how rac-(4R,4aR,8aS)-decahydroisoquinolin-4-ol hydrochloride could modulate neuronal pathways. Its hydroxyl group and basic nitrogen make it a candidate for designing novel neuroactive agents.

From a regulatory perspective, rac-(4R,4aR,8aS)-decahydroisoquinolin-4-ol hydrochloride is not classified as a hazardous material, which simplifies its handling and transportation. This is a key consideration for laboratories and manufacturers seeking compliant alternatives to more restrictive compounds. The CAS No. 2490314-37-7 is often included in safety data sheets (SDS) to ensure proper usage.

In conclusion, rac-(4R,4aR,8aS)-decahydroisoquinolin-4-ol hydrochloride (CAS No. 2490314-37-7) represents a promising avenue for research in drug development and chemical biology. Its unique properties and versatility make it a subject of ongoing investigation, particularly in the context of CNS therapeutics and enantioselective synthesis. As scientific advancements continue, this compound is likely to play an increasingly important role in addressing unmet medical needs.